Cas no 12284-76-3 (Bismuth Aluminate)

• Product Name: Bismuth Aluminate
• CAS No: 12284-76-3
• MF: AlBiH₈O
• MW: 260.024836540222
• CID: 86797
• Update Time: 2025-05-23

Bismuth Aluminate Chemical and Physical Properties

Names and Identifiers

• Bismuth Aluminate
• BISMUTLL ALUMINATE
• aluminum bismuth oxygen(-2) anion
• Diwismut-tris(tetraoxoaluminat)
• Trialuminium bismuth hexaoxide
• UNII-JB5Y63JDHJ
• Wismut-aluminat
• Bismutum Aluminicum
• BisMuth AluMina
• Bismuth aluminate CP2000
• Bismuth Aluminat
• Bismuth Aluminate Usp
• BISMUTH ALUMINATE USP/EP/BP

• Inchi： 1S/Al.Bi.H2O.6H/h;;1H2;;;;;;
• InChI Key： RKMUERGNNMEOKE-UHFFFAOYSA-N
• SMILES： [AlH3].[BiH3].O

Computed Properties

• Exact Mass: 283.9462
• Monoisotopic Mass: 283.946665
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.1
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: White or off white powder, odorless / tasteless
• Density: 4.02[at 20℃]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 85.5
• LogP: -0.37530
• Solubility: Insoluble in water or ethanol.

Additional information on Bismuth Aluminate

Comprehensive Overview of Bismuth Aluminate (CAS No. 12284-76-3): Properties, Applications, and Industry Trends

Bismuth Aluminate (CAS No. 12284-76-3), a versatile inorganic compound, has garnered significant attention in recent years due to its unique physicochemical properties and broad applicability across industries. This article delves into the molecular structure, synthesis methods, and cutting-edge applications of this material, while addressing trending topics like sustainable materials, advanced ceramics, and pharmaceutical excipients that dominate current scientific discourse.

The compound's crystalline structure combines bismuth(III) oxide and aluminum oxide, yielding a thermally stable material with exceptional dielectric properties. Researchers are particularly interested in its role as a lead-free alternative in electronic components, aligning with global initiatives to replace hazardous substances in manufacturing. Recent studies published in Materials Chemistry Frontiers highlight its potential as a high-k dielectric material for next-generation capacitors.

In pharmaceutical applications, Bismuth Aluminate serves as an effective gastroprotective agent, with clinical trials demonstrating superior acid-neutralizing capacity compared to conventional antacids. The compound's mucoadhesive properties and cytoprotective effects make it particularly valuable in formulations targeting acid-related disorders, a healthcare segment experiencing 12% annual growth according to WHO reports.

The materials science community has identified Bismuth Aluminate as a promising candidate for photocatalytic applications. Its bandgap engineering potential enables efficient visible-light absorption, addressing the critical challenge of solar energy utilization in environmental remediation. A 2023 study in ACS Applied Materials & Interfaces reported 78% degradation efficiency of organic pollutants using bismuth-aluminate-based catalysts under ambient conditions.

Industrial adoption of CAS No. 12284-76-3 continues to expand, particularly in the advanced ceramics sector where its low thermal expansion coefficient and high mechanical strength prove invaluable for aerospace components. Manufacturers are increasingly incorporating this material in thermal barrier coatings for turbine engines, responding to the aviation industry's demand for high-temperature resistant materials that can withstand operational stresses exceeding 1,200°C.

Emerging research explores Bismuth Aluminate's potential in quantum dot technologies and optoelectronic devices. Its unique luminescent properties, including tunable emission spectra, position it as a viable alternative to rare-earth phosphors in display technologies. This development aligns with the European Union's Critical Raw Materials Act, which prioritizes alternatives to scarce elements in electronics manufacturing.

Quality specifications for Bismuth Aluminate vary by application, with pharmaceutical-grade material requiring <99.9% purity and controlled particle size distribution. Analytical techniques such as X-ray diffraction (XRD) and energy-dispersive spectroscopy (EDS) are essential for characterizing its phase purity and stoichiometric composition, particularly when used in precision applications like medical imaging contrast agents.

The global market for Bismuth Aluminate is projected to grow at 8.2% CAGR through 2030, driven by demand from the electronics, healthcare, and renewable energy sectors. Strategic collaborations between academic institutions and industry players are accelerating the development of application-specific formulations, particularly for energy storage systems and biomedical devices.

Environmental considerations surrounding CAS No. 12284-76-3 production have led to innovations in green synthesis methods. Recent patents describe solvent-free mechanochemical processes that reduce energy consumption by 40% compared to conventional solid-state reactions. These advancements address growing concerns about sustainable chemical manufacturing while maintaining product performance standards.

Future research directions for Bismuth Aluminate focus on nanostructured variants with enhanced surface reactivity. Preliminary results suggest that mesoporous forms of the compound exhibit superior catalytic activity, opening new possibilities in heterogeneous catalysis and gas sensing applications. The material's compatibility with additive manufacturing techniques further expands its potential in customized material solutions.